![molecular formula C18H19N3O5S B4011894 N-(2-nitrophenyl)-4-(1-piperidinylsulfonyl)benzamide](/img/structure/B4011894.png)
N-(2-nitrophenyl)-4-(1-piperidinylsulfonyl)benzamide
Description
Synthesis Analysis
The synthesis of compounds similar to N-(2-Nitrophenyl)-4-(1-piperidinylsulfonyl)benzamide typically involves multi-step chemical reactions, starting from basic aromatic compounds or amides. For example, N-{[(4-Nitrophenyl)amino]methyl}benzamide was synthesized from (benzamidomethyl)triethylammonium chloride and 4-nitroaniline in aqueous media, demonstrating a general approach to synthesizing nitrophenyl benzamides through nucleophilic substitution reactions followed by amide formation (Buzarevski et al., 2014).
Molecular Structure Analysis
The crystal structure and molecular geometry of related nitrophenyl benzamides have been characterized using X-ray diffraction techniques. For instance, 2-Nitro-N-(4-nitrophenyl)benzamide crystallizes in the orthorhombic space group, showcasing the dihedral angles between aromatic rings and the orientation of nitro groups, which are crucial for understanding the molecule's reactivity and interaction capabilities (Saeed, Hussain, & Flörke, 2008).
Chemical Reactions and Properties
Nitrophenyl benzamides participate in various chemical reactions, including nucleophilic substitutions and hydrogen bonding, influenced by their functional groups. The presence of the nitro group and the benzamide moiety facilitates interactions and reactions that could be harnessed for synthetic applications. For example, the desulfurization of nitrophenyl isothiazol-imines leads to the formation of novel structures through intramolecular reactions, indicating the reactive versatility of nitrophenyl-containing compounds (Argilagos et al., 1998).
Physical Properties Analysis
The physical properties of nitrophenyl benzamides, such as solubility, melting point, and crystal structure, are influenced by the nature of their substituents. The crystalline form, molecular packing, and hydrogen bonding patterns play significant roles in determining these properties, as demonstrated in studies of closely related compounds (Moreno-Fuquen, Azcárate, & Kennedy, 2014).
properties
IUPAC Name |
N-(2-nitrophenyl)-4-piperidin-1-ylsulfonylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O5S/c22-18(19-16-6-2-3-7-17(16)21(23)24)14-8-10-15(11-9-14)27(25,26)20-12-4-1-5-13-20/h2-3,6-11H,1,4-5,12-13H2,(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRROIPYXOOWLMZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC=C3[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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